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Compound of Interest

Compound Name: 4-Methyl-1H-benzotriazole

Cat. No.: B028906

An In-depth Technical Guide to the Physical and Chemical Properties of 4-Methyl-1H-
benzotriazole

Introduction

4-Methyl-1H-benzotriazole, also known as tolyltriazole, is a prominent member of the
benzotriazole family of compounds. It is widely recognized for its utility as a corrosion inhibitor,
particularly for copper and its alloys.[1][2][3] This guide provides a comprehensive overview of
the physical and chemical properties of 4-Methyl-1H-benzotriazole, tailored for researchers,
scientists, and professionals in drug development and materials science.

Chemical Structure and Identification

4-Methyl-1H-benzotriazole consists of a benzene ring fused to a triazole ring, with a methyl
group substituted on the benzene ring. The compound can exist as a mixture of 4-methyl and
5-methyl isomers.

Table 1: General and Chemical Properties
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Property Value Reference(s)
Molecular Formula C7H7N3 [11[4115]
Molecular Weight 133.15 g/mol [1][41[6]
CAS Number 29878-31-7 [4][51[7]
Brown, light brown to beige
Appearance _ [41[8][°]
solid
Purity 290.0% (HPLC) to 98% [1]

Hydrogen Bond Donor Count

1

[7]

Hydrogen Bond Acceptor
Count

[7]

Physicochemical Data

The physicochemical properties of 4-Methyl-1H-benzotriazole are crucial for its application

and handling. These properties are summarized in the tables below.

Table 2: Thermodynamic Properties

Property Value Reference(s)
Melting Point 139-146 °C [4][5]

Boiling Point 289.3 °C at 760 mmHg [51[71[10]
Flash Point 137.4°C [51[71[10]

Auto-ignition Temperature

Approx. 400 °C (752 °F)

[8]

Table 3: Solubility and Partitioning
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Property Value Reference(s)

Solubility in Water Insoluble [8]

_ . Slightly soluble in Chloroform
Solubility in Organic Solvents [410719]
and Methanol

LogP (Octanol-Water Partition

o 1.26630 [51[7]
Coefficient)
Density 1.273 g/cm3 [517111]
Table 4: Acidity
Property Value Reference(s)
pKa 8.74 £ 0.40 (Predicted) [7]

Experimental Protocols
Synthesis of Benzotriazoles (General Procedure)

A common method for synthesizing benzotriazoles involves the reaction of o-phenylenediamine
with a diazotizing agent like sodium nitrite.

Protocol:

» Material Feeding: o-phenylenediamine, sodium nitrite, and water are added to a stainless
steel reaction kettle. A typical ratio is 1 part o-phenylenediamine to 1.1-1.2 parts sodium
nitrite and 10-15 parts water.[12]

o Heating and Pressurization: The mixture is stirred and heated to a temperature of 240-260
°C. The pressure is controlled between 3.0 and 4.0 MPa, and the reaction is held under
these conditions for 3-3.5 hours.[12]

¢ Cooling and Transfer: The reaction mixture is then cooled to 120-130 °C, and the product is
transferred to an acidification vessel.[12]
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e pH Adjustment and Separation: The pH of the solution is adjusted to approximately 5.0 using
a strong acid, such as concentrated sulfuric acid, which leads to the separation of an oil
layer.[12]

 Purification: The separated oil layer is purified by vacuum distillation to yield the final
benzotriazole product.[12]

General Synthesis Workflow for Benzotriazoles

1. Material Feeding
(o-phenylenediamine, NaNO2, Water)

Y

2. Heating and Pressurization
(240-260 °C, 3.0-4.0 MPa)

Y

3. Cooling and Transfer

Y

4. pH Adjustment and Separation
(pH ~5.0)

Y

5. Purification
(Vacuum Distillation)

:

Final Product
(Benzotriazole)
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Caption: General workflow for the synthesis of benzotriazoles.

Melting Point Determination

The melting point of a solid organic compound is a key indicator of its purity.

Protocol:
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o Sample Preparation: A small amount of the dry, powdered 4-Methyl-1H-benzotriazole is
packed into a capillary tube to a height of 1-2 mm.[13][14][15]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, attached to a
thermometer.[16]

e Heating: The apparatus is heated slowly, at a rate of about 1-2 °C per minute as the
temperature approaches the expected melting point.[15][16]

» Observation and Recording: The temperature at which the substance first begins to melt (the
first appearance of liquid) and the temperature at which the entire sample becomes liquid are
recorded. This range is the melting point of the compound.[15][16][17]

Melting Point Determination Workflow

1. Sample Preparation
(Pack capillary tube)

:

2. Apparatus Setup
(Insert into melting point apparatus)

:

3. Slow Heating
(~1-2 °C/min near melting point)

:

4. Observation
(First liquid to full melt)

Record Melting Point Range
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Caption: Workflow for determining the melting point of an organic compound.
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pKa Determination

The pKa value indicates the acidity of a compound. Several methods can be used for its
determination.

Potentiometric Titration Protocol:

A pure sample of the compound is dissolved in a suitable solvent (often water or a water-
organic mixture).[18]

e A standardized solution of a strong base (e.g., NaOH) is gradually added to the solution of
the compound.[18]

e The pH of the solution is measured after each addition of the base using a calibrated pH
meter.[18]

o Atitration curve is generated by plotting the pH versus the volume of base added.

e The pKa is determined from the titration curve, typically corresponding to the pH at the half-
equivalence point.[18]

Applications and Mechanisms
Corrosion Inhibition

The primary application of 4-Methyl-1H-benzotriazole is as a corrosion inhibitor, especially for
copper and its alloys.[1][8] It functions by forming a protective film on the metal surface.

Mechanism of Action:
o Adsorption: The benzotriazole molecule adsorbs onto the metal surface.[3]

o Complex Formation: It forms a passive, insoluble polymeric complex with the metal ions
(e.g., Cu()).[2][19]

» Protective Layer: This complex forms a thin, protective layer that insulates the metal from the
corrosive environment, thereby preventing further corrosion.[2][19]
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Corrosion Inhibition Mechanism of Benzotriazole

Metal Surface (e.g., Copper) 4-Methyl-1H-benzotriazole

~

Adsorption onto Surface

i

Formation of [Metal-BTA]n Complex

Formation of a Passive, Protective Layer

Click to download full resolution via product page

Caption: Logical relationship of the corrosion inhibition mechanism.

Safety and Handling

4-Methyl-1H-benzotriazole is classified as harmful if swallowed or inhaled and causes serious
eye irritation.[6] Appropriate personal protective equipment, including safety goggles, gloves,
and respiratory protection, should be used when handling this chemical.[10] It should be stored
in a dry, cool, and well-ventilated place.[10]

Conclusion

4-Methyl-1H-benzotriazole is a compound with well-defined physical and chemical properties
that make it highly effective as a corrosion inhibitor. Understanding these properties, along with
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the experimental protocols for their determination and the mechanisms of its primary
applications, is essential for its effective and safe use in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzotriazole"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028906#physical-and-chemical-properties-of-4-
methyl-1h-benzotriazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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